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Compound of Interest

Compound Name: 2-Acetoxycyclohexanone

Cat. No.: B15341637 Get Quote

Disclaimer: The following information is provided for guidance purposes only. Always consult

the official Safety Data Sheet (SDS) provided by your supplier for specific handling and safety

protocols for any chemical. The information for 2-Acetoxycyclohexanone is limited, and this

guide also includes information for the similarly named but distinct compound, 2-

Acetylcyclohexanone, which may be a source of confusion.

Section 1: 2-Acetoxycyclohexanone (CAS: 17472-04-
7)
Note: Comprehensive safety and handling data for 2-Acetoxycyclohexanone is not readily

available in public resources. The information below is based on limited available data and

general principles of laboratory safety. It is imperative to obtain and review the Safety Data

Sheet (SDS) from your supplier before handling this compound.

Frequently Asked Questions (FAQs)
Q1: What are the known physical and chemical properties of 2-Acetoxycyclohexanone?

A1: The table below summarizes the available data for 2-Acetoxycyclohexanone.
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Property Value Source

Molecular Formula C8H12O3 PubChem[1]

Molecular Weight 156.18 g/mol PubChem[1]

Boiling Point 230.8°C at 760 mmHg Guidechem[2]

Flash Point 94.8°C Guidechem[2]

Density 1.08 g/cm³ Guidechem[2]

Appearance Colorless oil

CHEMOENZYMATIC

SYNTHESIS OF

BIOLOGICALLY ACTIVE -

Middle East Technical

University[3]

Q2: What are the general safety precautions for handling 2-Acetoxycyclohexanone?

A2: While a detailed SDS is not available from the search results, general laboratory safety

practices should be followed. This includes wearing appropriate personal protective equipment

(PPE) such as safety glasses, lab coats, and gloves.[4] Handle the compound in a well-

ventilated area or a chemical fume hood.[4] Avoid contact with skin and eyes.

Q3: What should I do in case of accidental exposure to 2-Acetoxycyclohexanone?

A3: In the absence of a specific SDS, general first aid procedures for chemical exposure

should be followed.

Skin Contact: Immediately wash the affected area with soap and plenty of water.

Eye Contact: Flush eyes with plenty of water for at least 15 minutes, holding the eyelids

open.

Inhalation: Move the person to fresh air.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. In all cases of exposure, seek

medical attention and provide the medical professional with the compound's name and CAS
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number (17472-04-7).

Q4: How should 2-Acetoxycyclohexanone be stored?

A4: Based on its chemical structure, it should be stored in a tightly closed container in a cool,

dry, and well-ventilated area, away from incompatible materials.

Experimental Workflow
Due to the lack of specific handling information, a detailed experimental workflow cannot be

provided. A general workflow for handling laboratory chemicals is provided in Section 3.

Section 2: 2-Acetylcyclohexanone (CAS: 874-23-7)
Important Note: The following information is for 2-Acetylcyclohexanone and NOT 2-
Acetoxycyclohexanone. These are different chemicals with different properties and safety

requirements.

Frequently Asked Questions (FAQs)
Q1: What are the key safety hazards associated with 2-Acetylcyclohexanone?

A1: 2-Acetylcyclohexanone is a combustible liquid.[3] It may cause skin and eye irritation.[4]

Q2: What personal protective equipment (PPE) should be worn when handling 2-

Acetylcyclohexanone?

A2: Wear protective gloves, protective clothing, eye protection, and face protection.[1][3] For

respiratory protection, a dust mask type N95 (US) may be used.[5]

Q3: What are the first-aid measures for exposure to 2-Acetylcyclohexanone?

A3:

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[1]

In case of skin contact: Wash off with soap and plenty of water. Consult a physician.[1]
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In case of eye contact: Flush eyes with water as a precaution.[1]

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[1]

Q4: How should I handle spills of 2-Acetylcyclohexanone?

A4: For spills, contain the spillage and then collect with an electrically protected vacuum

cleaner or by wet-brushing.[1] Place the collected material in a suitable, closed container for

disposal according to local regulations.[1][3]

Q5: What are the proper storage conditions for 2-Acetylcyclohexanone?

A5: Store in a cool place.[1] Keep the container tightly closed in a dry and well-ventilated place.

[1][3]

Q6: What are the firefighting measures for 2-Acetylcyclohexanone?

A6: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide as suitable

extinguishing media.[1] Wear a self-contained breathing apparatus for firefighting if necessary.

[1]

Data Presentation
Table of Physical and Chemical Properties for 2-Acetylcyclohexanone
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Property Value Source

Molecular Formula C8H12O2 CymitQuimica[6]

Molecular Weight 140.18 g/mol Sigma-Aldrich[5]

Appearance
Clear colorless to light yellow

liquid
ChemicalBook[7]

Boiling Point 111-112 °C at 18 mmHg Sigma-Aldrich[5]

Density 1.078 g/mL at 25 °C Sigma-Aldrich[5]

Flash Point 79 °C (174.2 °F) - closed cup
Fisher Scientific,[3] Sigma-

Aldrich[5]

Refractive Index n20/D 1.509 Sigma-Aldrich[5]

Section 3: General Laboratory Chemical Handling
Workflow
The following diagram illustrates a general workflow for handling laboratory chemicals. This

workflow is not specific to 2-Acetoxycyclohexanone and must be adapted based on the

detailed procedures and safety precautions provided in the substance-specific Safety Data

Sheet (SDS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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